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Abstract
Suregada multiflora (A. Juss.) Baill., a plant with a rich history in traditional medicine across

Asia and Africa, is emerging as a significant natural source of the complex diterpenoid,

Gelomulide A. This technical guide provides an in-depth overview of Suregada multiflora as a

source of Gelomulide A, detailing its isolation, characterization, and reported biological

activities. The document is intended to serve as a comprehensive resource for researchers and

drug development professionals interested in the therapeutic potential of this natural

compound.

Introduction to Suregada multiflora
Suregada multiflora, belonging to the Euphorbiaceae family, is a small to medium-sized

evergreen tree.[1] It is known by various common names, including "False Lime".[2]

Traditionally, different parts of the plant, such as the leaves, bark, and roots, have been used to

treat a range of ailments including fever, rheumatism, skin diseases, and liver disorders.[1][3]

Phytochemical investigations have revealed a diverse array of bioactive compounds within the

plant, with diterpenoids, particularly those of the ent-abietane and kaurane types, being

prominent constituents.[3]
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Gelomulide A is a tetracyclic diterpene lactone belonging to the rare class of ent-abietane

diterpenoids. It was first isolated from the leaves of Suregada multiflora (formerly known as

Gelonium multiflorum). The chemical structure of Gelomulide A has been elucidated through

extensive spectroscopic analysis.

Table 1: Chemical and Physical Properties of Gelomulide A

Property Value

Molecular Formula C22H30O5

Molecular Weight 374.5 g/mol

IUPAC Name

[(1S,3R,8R,10S,11R,14S,16S)-5,11,15,15-

tetramethyl-6-oxo-2,7-

dioxapentacyclo[8.8.0.0¹,³.0⁴,⁸.0¹¹,¹⁶]octadec-4-

en-14-yl] acetate

CAS Number 122537-59-1

Experimental Protocols
Isolation and Purification of Gelomulide A
The following protocol is a generalized procedure based on the methodologies reported for the

isolation of gelomulides and other diterpenoids from Suregada species.
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Air-dried leaves of Suregada multiflora

Extraction with CH2Cl2-MeOH (or similar solvent system)

Concentration under reduced pressure

Crude Leaf Extract

Silica Gel Column Chromatography

Gradient Elution (e.g., Hexane-EtOAc)

Fraction Collection

TLC Analysis of Fractions

Pooling of Fractions Containing Gelomulide A

Further Purification (e.g., Sephadex LH-20, HPLC)

Pure Gelomulide A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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